Cas no 216658-62-7 (1-(bromomethyl)-3-ethylbenzene)

• Product Name: 1-(bromomethyl)-3-ethylbenzene
• CAS No: 216658-62-7
• MF: C₉H₁₁Br
• MW: 199.087641954422
• CID: 1006537
• PubChem ID: 22003656
• Update Time: 2025-04-20

1-(bromomethyl)-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-ethylbenzene
• 3-ethyl-benzyl bromide
• SCHEMBL1403956
• 1-bromomethyl-3-ethylbenzene
• F85823
• DB-315417
• HNUZAFPGSNEQDM-UHFFFAOYSA-N
• 216658-62-7
• EN300-173220

• MDL： MFCD09999853
• Inchi： 1S/C9H11Br/c1-2-8-4-3-5-9(6-8)7-10/h3-6H,2,7H2,1H3
• InChI Key： HNUZAFPGSNEQDM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 198.00441g/mol
• Monoisotopic Mass: 198.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 228.5±0.0 °C at 760 mmHg
• Flash Point: 96.6±0.0 °C
• Vapor Pressure: 0.1±0.0 mmHg at 25°C

1-(bromomethyl)-3-ethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides